Cas no 139710-32-0 (Formamide, N-(4,6-dichloro-5-nitro-2-pyrimidinyl)-)

Formamide, N-(4,6-dichloro-5-nitro-2-pyrimidinyl)- structure
139710-32-0 structure
Product Name:Formamide, N-(4,6-dichloro-5-nitro-2-pyrimidinyl)-
CAS No:139710-32-0
MF:C5H2Cl2N4O3
MW:237.000378131866
CID:1289932
PubChem ID:71343030
Update Time:2025-04-20

Formamide, N-(4,6-dichloro-5-nitro-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

    • Formamide, N-(4,6-dichloro-5-nitro-2-pyrimidinyl)-
    • N-(4,6-dichloro-5-nitropyrimidin-2-yl)formamide
    • DTXSID50769695
    • 139710-32-0
    • Inchi: 1S/C5H2Cl2N4O3/c6-3-2(11(13)14)4(7)10-5(9-3)8-1-12/h1H,(H,8,9,10,12)
    • InChI Key: ZJRXGVGLRFJFAW-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=NC(NC=O)=N1)Cl)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 235.95056
  • Monoisotopic Mass: 235.9503953g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 98.02
Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.